Cas no 898756-51-9 (2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898756-51-9
• MF: C₂₁H₂₁Cl₂NO₃
• MW: 406.302344083786
• MDL: MFCD03842726
• CID: 1946051
• PubChem ID: 24725387
• Update Time: 2025-07-31

2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-2'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• (2,4-dichlorophenyl)-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• LogP
• 2,4-Dichloro-2'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• 2,4' DIAOBENZOPHENONE
• AKOS016021198
• DTXSID30643782
• (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(2,4-dichlorophenyl)methanone
• MFCD03842726
• (2,4-Dichlorophenyl){2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• 898756-51-9
• 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03842726
• Inchi： 1S/C21H21Cl2NO3/c22-16-5-6-18(19(23)13-16)20(25)17-4-2-1-3-15(17)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2
• InChI Key： QESRHLKQOLIWEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CC=CC=C1CN1CCC2(CC1)OCCO2)=O)Cl

Computed Properties

• Exact Mass: 405.09000
• Monoisotopic Mass: 405.0898489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 60-65℃
• Boiling Point: 557.8±50.0 °C at 760 mmHg
• Flash Point: 291.1±30.1 °C
• PSA: 38.77000
• LogP: 4.50120
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

Introduction to 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898756-51-9)

2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, with the CAS number 898756-51-9, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its dichlorobenzophenone core and a spirocyclic substituent, which imparts distinct chemical and physical properties.

The molecular formula of 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone is C₂₆H₃₀Cl₂O₃N, and its molecular weight is approximately 473.96 g/mol. The compound's structure includes a benzophenone moiety with two chlorine atoms at the 2 and 4 positions of one benzene ring, and a spirocyclic group attached to the other benzene ring. The spirocyclic group consists of a dioxane ring fused to an azaspiro[4.5]decane ring, which is further substituted with a methyl group.

The synthesis of 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone typically involves multi-step processes, including the formation of the spirocyclic core and subsequent functionalization to introduce the dichlorobenzophenone moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In the field of pharmaceuticals, 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone has shown promise as a potential lead compound for drug discovery. Its unique structure allows it to interact with various biological targets, such as enzymes and receptors, which can be exploited for therapeutic applications. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation and survival pathways.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone as an inhibitor of the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in various types of cancer and plays a crucial role in cell growth, survival, and metabolism. The researchers found that the compound effectively inhibited the phosphorylation of AKT and mTOR in cancer cell lines, leading to reduced cell viability and increased apoptosis.

Beyond its pharmaceutical applications, 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone has also been explored for its potential use in materials science. The compound's spirocyclic structure and dichlorobenzophenone moiety contribute to its unique optical and electronic properties, making it a candidate for applications in organic electronics and photovoltaic devices. Research in this area has focused on optimizing the molecular design to enhance charge transport and light absorption properties.

In conclusion, 2,4-Dichloro-2'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898756-51-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, opening up new avenues for therapeutic interventions and advanced material applications. As ongoing studies continue to uncover new insights into its properties and behavior, this compound is poised to play an increasingly important role in various scientific disciplines.